2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide
Overview
Description
2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide, also known as TAT2, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various research studies and has been found to have several potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide is not fully understood. However, it has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators and their inhibition by this compound may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. This compound has been found to have anti-inflammatory effects, which may be due to its inhibition of COX-2 and 5-LOX. This compound has also been found to have antioxidant effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide is its potential use in scientific research. This compound has been found to have several potential applications in the field of medicine and may be useful in the development of new drugs. However, this compound is a complex compound to synthesize and may not be readily available for use in lab experiments.
Future Directions
There are several future directions for the study of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide. One potential direction is the development of new drugs based on the structure of this compound. This compound has shown promising results in various research studies and may be useful in the development of new drugs for the treatment of cancer, inflammation, and infectious diseases. Another future direction is the study of the mechanism of action of this compound. Further research is needed to fully understand the biochemical and physiological effects of this compound.
Scientific Research Applications
2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide has been extensively studied for its potential use in scientific research. This compound has been found to have several potential applications in the field of medicine, including the treatment of cancer, inflammation, and infectious diseases. This compound has also been found to have neuroprotective effects and has potential use in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)-N-(1,3-thiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S3/c20-13(11-4-2-1-3-5-11)10-24-16-18-12(9-23-16)8-14(21)19-15-17-6-7-22-15/h1-7,9H,8,10H2,(H,17,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNIICLVCHUWSSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CSC2=NC(=CS2)CC(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.